Cas no 78338-22-4 (Thionin acetate)

Thionin acetate is a synthetic thiazine dye commonly used in biological staining and histology. It serves as a metachromatic stain for nucleic acids, particularly in identifying DNA and RNA in cellular structures. The compound exhibits strong affinity for acidic tissue components, making it valuable in microscopy and diagnostic applications. Its redox properties also enable use in electrochemical studies. Thionin acetate is soluble in water and ethanol, ensuring compatibility with standard laboratory protocols. The dye’s stability and consistent staining performance make it a reliable choice for researchers in histopathology, cytology, and material science. Proper handling and storage are recommended to maintain its efficacy.

Thionin acetate structure

Product Name:Thionin acetate

CAS No:78338-22-4

MF:C₁₄H₁₃N₃O₂S

MW:287.336921453476

MDL:MFCD00081194

CID:90735

PubChem ID:2724414

Update Time:2025-11-02

Thionin acetate Chemical and Physical Properties

Names and Identifiers

- Thionin acetate
- Thionine acetate
- Thionin acetate salt Certified
- THIONINE C.I. 52000 FOR MICROSCOPY
- 3,7-diamino-5-phenothiazinium acetate
- 3,7-DiaMinophenothiazin-5-iuM chloride
- 7-AMino-3-iMino-3H-phenothiazine hydrochloride
- C.I. 52000
- CI 52000
- THIO-NADP SODIUM
- Thio-NADP+
- thionicotinamide adenine dinucleotide phosphate
- thionicotinamide adenine dinucleotide phosphate monos. sa
- THIONICOTINAMIDE ADENINE DINUCLEOTIDE PHOSPHATE SODIUM
- THIONICOTINAMIDE ADENINE DINUCLEOTIDE*PH OSPHATE SOD
- Thionicotinamide TPN
- THIONICOTINAMIDE-TPN SODIUM SALT
- THIONICOTINAMID-TPN SO
- Thionin
- Thionin acetate, high purity biological stain, pure
- Thionin acetate, pure, high purity biological stain
- Thionine
- Thionine chloride
- TRIPHOSPHOTHIOPYRIDINE NUCLEOTIDE MONOSODIUM SALT
- Lauth’s violet
- 3,7-Diaminophenothiazin-5-ium acetate
- Thioninacetat
- Thionin acetate salt, certified by the Biological Stain Commission, Dye content >=85 %
- SCHEMBL755557
- CHEBI:52294
- HY-D0955
- AKOS015894698
- Q27123356
- CHEMBL15727
- Thionin acetate (Thionine acetate)
- 3,7-diamino-5lambda4-phenothiazin-5-ylium acetate
- CS-0022143
- MFCD00081194
- Thionin acetate salt, for microscopy (Bact., Bot., Hist.)
- C14H13N3O2S
- (7-aminophenothiazin-3-ylidene)azanium;acetate
- HB0840
- Thionin acetate salt
- Phenothiazin-5-ium, 3,7-diamino-, acetate
- AS-75812
- EN300-192014
- 78338-22-4
- F73068
- Lauths violet
- Thionine acetateThionine acetate
- Thionin acetate salt, certified by the Biological Stain Commission
- Dye content 85 %
- 3,7-Diaminophenothiazin-5-ium Acetate; Thionin Acetate; Thionine Acetate; 3,7-Diamino-phenothiazin-5-ium Acetate
- acetate ion; thionine(1+)
- OWXBIRAFHWASMS-UHFFFAOYSA-M
- 7-aminophenothiazin-3-iminium; acetate ion
- DA-72207
- MDL： MFCD00081194
- Inchi： 1S/C12H9N3S.C2H4O2/c13-7-1-3-9-11(5-7)16-12-6-8(14)2-4-10(12)15-9;1-2(3)4/h1-6,13H,14H2;1H3,(H,3,4)
- InChI Key： JOIRQYHDJINFGA-UHFFFAOYSA-N
- SMILES： S1C2C=C(C=CC=2N=C2C=CC(C=C12)=[NH2+])N.[O-]C(C)=O

Computed Properties

Exact Mass: 287.07300
Monoisotopic Mass: 228.059543
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 0
Complexity: 388
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 1
XLogP3: 1.4
Topological Polar Surface Area: 64

Experimental Properties

Color/Form: Dark green powder.
Melting Point: >200℃
Boiling Point: No data available
Flash Point: No data available
Solubility: Soluble in water, ethanol
Water Partition Coefficient: Soluble in water (~2.5 mg/ml at 25°C), and HOAc: H2O (1:1) (1 mg/ml). Insoluble in ethanol.
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
PSA: 133.30000
LogP: 2.81360
pka: 2.5, 11.3(at 25℃)
λmax: 598 nm
Solubility: Slightly soluble in water.
Vapor Pressure: No data available

Thionin acetate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38-20/21/22
Safety Instruction： S36/37/39; S26
RTECS：SN5425000
Hazardous Material Identification：
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
Risk Phrases：R36/37/38; R20/21/22

Thionin acetate Pricemore >>

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